2-(4-tert-butyl-2,6-dimethylphenyl)acetamide

• CAS No.: 854632-38-5
• Molecular Formula: C14H21NO
• Molecular Weight: 219.32 g/mol
• IUPAC Name: 2-(4-tert-butyl-2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C14H21NO/c1-9-6-11(14(3,4)5)7-10(2)12(9)8-13(15)16/h6-7H,8H2,1-5H3,(H2,15,16)
• InChI Key: LAYONLPJVOPBIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1CC(=O)N)C)C(C)(C)C

Description

2-(4-tert-Butyl-2,6-dimethylphenyl)acetamide is an organic compound with the molecular formula C14H21NO. It is a derivative of acetamide, where the acetamide group is attached to a substituted phenyl ring. This compound is known for its applications in various fields, including chemistry and pharmaceuticals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-tert-butyl-2,6-dimethylphenyl)acetamide typically involves the reaction of 4-tert-butyl-2,6-dimethylphenylacetonitrile with an appropriate amine under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under specific temperature and pressure conditions to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound involves large-scale synthesis using optimized reaction conditions to maximize yield and minimize impurities. The process often includes steps such as purification and crystallization to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

2-(4-tert-Butyl-2,6-dimethylphenyl)acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced to form amines or other reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups on the phenyl ring are replaced with other groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or nitrating agents are used under controlled conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines .

Scientific Research Applications

2-(4-tert-Butyl-2,6-dimethylphenyl)acetamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: It is explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(4-tert-butyl-2,6-dimethylphenyl)acetamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

4-tert-Butyl-2,6-dimethylphenylsulfur trifluoride: A similar compound with different functional groups, used as a fluorinating agent.

4-tert-Butyl-2,6-dimethylbenzenesulfonamide: Another related compound used in the synthesis of aromatic sulfones.

Uniqueness

2-(4-tert-Butyl-2,6-dimethylphenyl)acetamide is unique due to its specific structure and the presence of the acetamide group, which imparts distinct chemical and biological properties. Its versatility in undergoing various chemical reactions and its applications in multiple fields make it a valuable compound in scientific research and industry .